2,3,6-Trifluorobenzonitrile
Overview
Description
2,3,6-Trifluorobenzonitrile is a fluorinated benzonitrile derivative . It is a compound useful in organic synthesis .
Synthesis Analysis
The synthesis of 2,3,6-Trifluorobenzonitrile involves a reaction where a solution of 2,4,6-trifluorobenzonitrile (15% in 2-propanol) was charged in the reactor using a HPLC pump at a rate of 0.5-2ml/min in 10-12 hours .Molecular Structure Analysis
The molecular formula of 2,3,6-Trifluorobenzonitrile is C7H2F3N . The average mass is 157.093 Da and the monoisotopic mass is 157.013931 Da .Physical And Chemical Properties Analysis
2,3,6-Trifluorobenzonitrile has a density of 1.4±0.1 g/cm3, a boiling point of 173.1±35.0 °C at 760 mmHg, and a vapour pressure of 1.3±0.3 mmHg at 25°C . The enthalpy of vaporization is 40.9±3.0 kJ/mol and the flash point is 78.9±0.0 °C . The index of refraction is 1.464 .Scientific Research Applications
Organic Synthesis
2,3,6-Trifluorobenzonitrile: is a valuable compound in organic synthesis, particularly as a building block for various organic molecules. Its trifluoromethyl group can significantly alter the electronic properties of molecules, making it a useful reagent in the synthesis of more complex fluorinated compounds which are prevalent in pharmaceuticals and agrochemicals .
Medicinal Chemistry
In medicinal chemistry, 2,3,6-Trifluorobenzonitrile serves as a precursor for the synthesis of bioactive molecules. The introduction of fluorine atoms into bioactive compounds can enhance their metabolic stability, membrane permeability, and binding affinity towards their biological targets .
Material Science
This compound finds applications in material science due to its ability to impart desirable properties when incorporated into polymers. Fluorinated polymers exhibit enhanced chemical resistance, thermal stability, and electrical insulation properties .
Liquid Crystals
The unique structure of 2,3,6-Trifluorobenzonitrile makes it suitable for the development of liquid crystal materials. These materials are crucial for display technologies, such as those used in LCD screens .
Agrochemical Research
In agrochemical research, 2,3,6-Trifluorobenzonitrile can be used to create compounds with potential pesticidal or herbicidal activity. The trifluoromethyl group is often found in molecules that interact with specific enzymes or receptors in pests .
Analytical Chemistry
As a standard in mass spectrometry, 2,3,6-Trifluorobenzonitrile helps in the identification and quantification of complex fluorinated compounds due to its well-defined mass spectrum .
Catalyst Design
In the field of catalysis, researchers may use 2,3,6-Trifluorobenzonitrile to design novel catalysts that facilitate reactions involving fluorinated compounds, which are notoriously challenging due to the strength of the carbon-fluorine bond .
Environmental Studies
Lastly, 2,3,6-Trifluorobenzonitrile can be utilized in environmental studies to understand the behavior of fluorinated pollutants. Its stability and detectability make it an excellent model compound for tracing the environmental fate of fluorinated organic chemicals .
Safety and Hazards
properties
IUPAC Name |
2,3,6-trifluorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H2F3N/c8-5-1-2-6(9)7(10)4(5)3-11/h1-2H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YWTXHALVWAISPR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1F)C#N)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H2F3N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40159829 |
Source
|
| Record name | 2,3,6-Trifluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40159829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,6-Trifluorobenzonitrile | |
CAS RN |
136514-17-5 |
Source
|
| Record name | 2,3,6-Trifluorobenzonitrile | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0136514175 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,3,6-Trifluorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40159829 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,3,6-Trifluorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is particularly interesting about the reaction of 2,3,6-trifluorobenzonitrile with guanidine carbonate?
A1: While one might expect a mixture of products, the reaction of 2,3,6-trifluorobenzonitrile with guanidine carbonate yields exclusively 2,4-diamino-5,6-difluoroquinazoline. [] This high selectivity is surprising and suggests a specific reaction pathway is favored. Further investigation into the mechanism of this reaction could be valuable for designing similar synthetic routes to other substituted quinazolines.
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